4-Amino-6-(3,4-difluorophenyl)pyridazin-3-ol
Overview
Description
Scientific Research Applications
Antimicrobial Activity
Pyridazine derivatives have been shown to exhibit antimicrobial properties . They can be designed to target a variety of microbial pathogens, including bacteria and fungi. The presence of the difluorophenyl group may enhance the compound’s ability to interact with microbial enzymes or structural components, leading to the inhibition of microbial growth or viability .
Antidepressant and Anxiolytic Effects
The structure of pyridazines allows for interaction with central nervous system receptors, which can lead to antidepressant and anxiolytic effects . This makes them potential candidates for the development of new treatments for mood disorders .
Antihypertensive Applications
Some pyridazine derivatives have shown antihypertensive effects , which means they can be used to lower blood pressure. This application is particularly important for the management of chronic conditions like hypertension, which is a major risk factor for cardiovascular diseases .
Anticancer Properties
The pyridazine nucleus has been incorporated into compounds with anticancer properties . These compounds can interfere with the proliferation of cancer cells, induce apoptosis, or inhibit angiogenesis. The specific mechanisms of action can vary depending on the structure of the derivative .
Antiplatelet and Antithrombotic Effects
Pyridazine derivatives can also have antiplatelet and antithrombotic effects , which are useful in preventing blood clots. This application is critical in the treatment and prevention of thrombotic disorders such as deep vein thrombosis and pulmonary embolism .
Agrochemical Applications
In agriculture, pyridazine derivatives, including 4-Amino-6-(3,4-difluorophenyl)pyridazin-3-ol , can serve as herbicides or pesticides. Their biological activity can be tailored to target specific pests or weeds, providing a means of crop protection without harming the environment or human health .
Mechanism of Action
The mechanism of action would depend on the intended use of the compound. Pyridazine derivatives have shown a wide range of pharmacological activities such as antimicrobial, antidepressant anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant and various other anticipated biological activities .
Future Directions
properties
IUPAC Name |
5-amino-3-(3,4-difluorophenyl)-1H-pyridazin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F2N3O/c11-6-2-1-5(3-7(6)12)9-4-8(13)10(16)15-14-9/h1-4H,(H2,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGLDGWJDVYACHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=NNC(=O)C(=C2)N)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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